molecular formula C14H13NO3S2 B8425983 3-Carboethoxymethyl-5-benzylidenerhodanine

3-Carboethoxymethyl-5-benzylidenerhodanine

Cat. No. B8425983
M. Wt: 307.4 g/mol
InChI Key: RWWQKWATJKMLLI-UHFFFAOYSA-N
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Description

3-Carboethoxymethyl-5-benzylidenerhodanine is a useful research compound. Its molecular formula is C14H13NO3S2 and its molecular weight is 307.4 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C14H13NO3S2

Molecular Weight

307.4 g/mol

IUPAC Name

ethyl 2-(5-benzylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)acetate

InChI

InChI=1S/C14H13NO3S2/c1-2-18-12(16)9-15-13(17)11(20-14(15)19)8-10-6-4-3-5-7-10/h3-8H,2,9H2,1H3

InChI Key

RWWQKWATJKMLLI-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CN1C(=O)C(=CC2=CC=CC=C2)SC1=S

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under an atmosphere of nitrogen, 4.2 ml of anhydrous N,N-dimethylformamide was added dropwise to 0.279 g of 3-carboxymethyl-5-benzylidenerhodanine (prepared as described in Example 1) at room temperature, and then 1.14 ml of methanol solution of 91.15 mg of tetramethylammonium hydroxide was added dropwise. After the mixture was stirred at room temperature for 20-30 minutes, 0.075 ml of ethyl bromide was added dropwise to the reaction mixture. The mixture was stirred at the same temperature for about 2 hours, and then concentrated under reduced pressure. The residue was diluted with 15 ml of water and extracted with ethyl acetate. The extract was washed with 50 ml of aqueous solution of sodium bicarbonate, 50 ml of water and 50 ml of aqueous solution of sodium chloride, dried over magnesium sulfate, and concentrated under reduced pressure. The residue was recrystallized from a mixture of ethyl acetate and n-hexane (1:3) to obtain 14 mg of the titled compound.
Quantity
4.2 mL
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reactant
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0.279 g
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0.075 mL
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91.15 mg
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1.14 mL
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